Cas no 2278-50-4 (Vat Black 8)

• Product Name: Vat Black 8
• CAS No: 2278-50-4
• MF: C₄₅H₁₉N₃O₄
• MW: 665.650070428848
• CID: 42716
• PubChem ID: 75287
• Update Time: 2025-04-18

Vat Black 8 Chemical and Physical Properties

Names and Identifiers

• Vat Black 8
• Benzadone Grey M
• Caledon Grey M
• Indanthren Grey M
• Mikethrene Grey M
• Ostanthren Grey M
• Vat Gray S
• Vat Grey S
• Vat Grey V
• C.I. 71000
• 1H-Benz[6,7]indazole[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-2,7,10,15-tetrone
• EINECS 218-906-1
• 6,42,48-triazatridecacyclo[25.18.2.139,42.02,22.05,21.07,20.08,17.010,15.024,46.028,41.031,40.033,38.043,47]octatetraconta-1(45),2(22),3,5(21),7(20),8(17),10,12,14,18,24(46),25,27(47),28(41),29,31(40),33,35,37,39(48),43-henicosaene-9,16,23,32-tetrone
• DTXSID9062302
• 5H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-5,8,13,25(24H)-tetrone
• Paradone Grey M
• NS00049875
• 6, 42, 48-triazatridecacyclo[25.18.2.139, 42.02, 22.05, 21.07, 20.08, 17.010, 15.024, 46.028, 41.031, 40.033, 38.043, 47]octatetraconta-1(45), 2(22), 3, 5(21), 7(20), 8(17), 10, 12, 14, 18, 24(46), 25, 27(47), 28(41), 29, 31(40), 33, 35, 37, 39(48), 43-henicosaene-9, 16, 23, 32-tetrone
• Paradone Grey MG
• Mikethrene Grey MG
• Sed ostanthrenova M [Czech]
• W-109767
• 1H-Benz(6,7)indazole(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-2,7,10,15-tetrone
• Indanthren Grey MG
• BRN 0875765
• 1H-Benz[6,7]indazolo[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-2,7,10,15-tetrone
• 5H-Benzo[6,7]indazolo[2,3,4-fgh]naphtho[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-6,11,14,19-tetraone
• 5H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridin-5,8,13,25(24H)-tetrone
• C.I. Vat Black 8
• 2278-50-4
• Nihonthrene Grey M
• 1H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-5,8,13,25-tetraone
• CERN kypova 8 [Czech]
• CERN kypova 8
• Sed ostanthrenova M
• 1H-Benz(6,7)indazolo(2,3,4-fgh)naphth(2'',3'':6',7')indolo(3',2':5,6)anthra(2,1,9-mna)acridine-2,7,10,15-tetrone
• 5H-Benz[6,7]indazolo[2,3,4-fgh]naphth[2'',3'':6',7']indolo[3',2':5,6]anthra[2,1,9-mna]acridine-5,8,13,25(24H)-tetrone
• CS-0010260
• VUSWQWZUVYOZAY-UHFFFAOYSA-N
• HY-D0320

• Inchi： 1S/C45H19N3O4/c49-42-24-6-2-1-5-22(24)40-37-29(42)13-10-23-21-9-12-28-33-19(16-18-32(35(21)33)48(47-40)41(23)37)20-15-17-31-34(36(20)45(28)52)27-11-14-30-38(39(27)46-31)44(51)26-8-4-3-7-25(26)43(30)50/h1-18,46H
• InChI Key： VUSWQWZUVYOZAY-UHFFFAOYSA-N
• SMILES： O=C1C2C3C4C=CC5C(C6C=CC=CC=6C(C=5C=4NC=3C=CC=2C2C=CC3=C4C(=CC=C1C4=2)C1C=CC2C(C4C=CC=CC=4C4C=2C=1N3N=4)=O)=O)=O

Computed Properties

• Exact Mass: 665.13800
• Monoisotopic Mass: 665.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 0
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 8.9

Experimental Properties

• Density: 1.2394 (rough estimate)
• Boiling Point: 685.55°C (rough estimate)
• Refractive Index: 1.7790 (estimate)
• PSA: 101.37000
• LogP: 8.85040